4-(2-succinimidoethylthio)phenyl 4-guanidinobenzoate
4-(2-succinimidoethylthio)phenyl 4-guanidinobenzoate
Brand Name:
Vulcanchem
CAS No.:
114568-26-2
VCID:
VC0044767
InChI:
InChI=1S/C20H20N4O4S/c21-20(22)23-14-3-1-13(2-4-14)19(27)28-15-5-7-16(8-6-15)29-12-11-24-17(25)9-10-18(24)26/h1-8H,9-12H2,(H4,21,22,23)
SMILES:
C1CC(=O)N(C1=O)CCSC2=CC=C(C=C2)OC(=O)C3=CC=C(C=C3)N=C(N)N
Molecular Formula:
C20H20N4O4S
Molecular Weight:
412.5 g/mol
4-(2-succinimidoethylthio)phenyl 4-guanidinobenzoate
CAS No.: 114568-26-2
Main Products
VCID: VC0044767
Molecular Formula: C20H20N4O4S
Molecular Weight: 412.5 g/mol
| CAS No. | 114568-26-2 |
|---|---|
| Product Name | 4-(2-succinimidoethylthio)phenyl 4-guanidinobenzoate |
| Molecular Formula | C20H20N4O4S |
| Molecular Weight | 412.5 g/mol |
| IUPAC Name | [4-[2-(2,5-dioxopyrrolidin-1-yl)ethylsulfanyl]phenyl] 4-(diaminomethylideneamino)benzoate |
| Standard InChI | InChI=1S/C20H20N4O4S/c21-20(22)23-14-3-1-13(2-4-14)19(27)28-15-5-7-16(8-6-15)29-12-11-24-17(25)9-10-18(24)26/h1-8H,9-12H2,(H4,21,22,23) |
| Standard InChIKey | ILRQPCQIFIURTG-UHFFFAOYSA-N |
| SMILES | C1CC(=O)N(C1=O)CCSC2=CC=C(C=C2)OC(=O)C3=CC=C(C=C3)N=C(N)N |
| Canonical SMILES | C1CC(=O)N(C1=O)CCSC2=CC=C(C=C2)OC(=O)C3=CC=C(C=C3)N=C(N)N |
| Synonyms | 4-(2-succinimidoethylthio)phenyl 4-guanidinobenzoate E 3123 E-3123 E3123 |
| PubChem Compound | 65921 |
| Last Modified | Nov 11 2021 |
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